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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Benzyltrimethylammonium
tribromide (BTMABI3), a versatile and efficient reagent in organic synthesis. This document
outlines its chemical synonyms, physical and chemical properties, and detailed experimental
protocols for its key applications. The information is tailored for researchers, scientists, and
professionals in drug development who require a practical and comprehensive understanding
of this compound.

Introduction to Benzyltrimethylammonium
Tribromide

Benzyltrimethylammonium tribromide, commonly abbreviated as BTMABT3, is a quaternary
ammonium salt that serves as a solid, stable, and safe source of bromine for various chemical
transformations.[1] Its ease of handling compared to liquid bromine makes it a preferred
reagent in many synthetic procedures, minimizing the risks associated with the corrosive and
toxic nature of elemental bromine. BTMABI3 is primarily utilized as a brominating agent for a
wide range of organic compounds and as a mild oxidizing agent.[2]

Synonyms and Chemical Identifiers
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To ensure clarity and comprehensive identification, a list of synonyms and alternative names for
Benzyltrimethylammonium tribromide is provided below.

Synonym Source
BTMABr3 [31[4]
Benzyltrimethylammonium bromide dibromide [3B1141[5]

N,N,N-trimethyl-1-phenylmethanaminium
tribromide

Trimethyl benzyl ammonium tribromide

N-Benzyl-N,N,N-trimethylammonium tribromide

benzenemethanaminium, N,N,N-trimethyl-,
bromide (1:3)

Physicochemical Properties

A summary of the key physical and chemical properties of Benzyltrimethylammonium
tribromide is presented in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.sigmaaldrich.com/HK/zh/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.sigmaaldrich.com/SG/en/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.sigmaaldrich.com/HK/zh/substance/benzyltrimethylammoniumtribromide38995111865475
https://www.chemimpex.com/products/30365
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2537117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

CAS Number 111865-47-5 [5][6]

Molecular Formula C10H16BrsN [51[7]

Molecular Weight 389.96 g/mol [51[7]
Yellow to orange crystalline

Appearance [2][5]
powder

Melting Point 99-105 °C [5][6]

N Soluble in polar solvents like

Solubility
water and alcohols

Purity (Assay) 97% - 101% [51[6]
1S/C10H16N.Br3/c1-11(2,3)9-

InChl 10-7-5-4-6-8-10;1-3-2/h4- [6][7]
8H,9H2,1-3H3;/g+1;-1
C--INVALID-LINK--

SMILES [61[7]

(C)CC1=CC=CC=C1.Br[Br-]Br

Key Applications and Experimental Protocols

Benzyltrimethylammonium tribromide is a versatile reagent with applications in several key

areas of organic synthesis, most notably in bromination and oxidation reactions.

Bromination of Alkenes

BTMABT3 is an effective reagent for the electrophilic addition of bromine across a double bond

in alkenes to form vicinal dibromides. The reaction is typically carried out in a chlorinated

solvent at room temperature.

Experimental Protocol: Bromination of Styrene

A typical procedure for the bromination of styrene using BTMABr3 is as follows:
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 Dissolve styrene (1.0 equivalent) in dichloromethane in a round-bottom flask equipped with a
magnetic stirrer.

e Add Benzyltrimethylammonium tribromide (1.0 equivalent) to the solution.

 Stir the reaction mixture at room temperature. The progress of the reaction can be monitored
by the disappearance of the orange color of the BTMABIr3.

» Upon completion, the reaction mixture is typically washed with an agqueous solution of
sodium thiosulfate to remove any unreacted bromine.

e The organic layer is then washed with water and brine, dried over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under reduced
pressure to yield the crude 1,2-dibromo-1-phenylethane.

e The crude product can be further purified by recrystallization or column chromatography if
necessary.[8]

Styrene

BTMABI3
Dichloromethane
(Solvent)

Aqueous Work-up Drying q D o
(Na25203, H20, Brine) (Na2s04) Solvent Evaporation 1,2-Dibromo-1-phenylethane

Reaction Vessel
(Room Temperature)

Click to download full resolution via product page

Experimental workflow for the bromination of styrene with BTMABI3.

Synthesis of 2-Aminobenzothiazoles

BTMABI3 is instrumental in the synthesis of the 2-aminobenzothiazole scaffold, a privileged
structure in medicinal chemistry. It facilitates a one-pot synthesis from anilines and a
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thiocyanate source.[1]
Experimental Protocol: One-Pot Synthesis of 2-Aminobenzothiazoles

This protocol describes a direct, one-pot synthesis of 2-aminobenzothiazoles from anilines and
ammonium thiocyanate, utilizing BTMABIr3 as the oxidizing and cyclizing agent.

» To a solution of the substituted aniline (1.0 equivalent) and ammonium thiocyanate (1.0 - 1.2
equivalents) in a suitable solvent (e.g., a 9:1 mixture of DMSO and water), add
Benzyltrimethylammonium tribromide (1.2 equivalents).

e Heat the reaction mixture at a specified temperature (e.g., 70 °C) and monitor the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and pour it into ice water.
e The precipitated product is collected by filtration, washed with water, and dried.

 Further purification can be achieved by recrystallization from an appropriate solvent (e.g.,
ethanol) to afford the pure 2-aminobenzothiazole derivative.[9]
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Reactants Reaction Conditions

Substituted Aniline Ammonium Thiocyanate BTMABI3 DMSO:H20 (9:1) 70 °C

Y

'

Y

Precipitation in Ice Water

Y

Filtration and Washing

Y

Recrystallization

2-Aminobenzothiazole Derivative

Click to download full resolution via product page

Logical workflow for the one-pot synthesis of 2-aminobenzothiazoles.

Safety and Handling

Benzyltrimethylammonium tribromide is a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is known to cause skin and
serious eye irritation.[7] Personal protective equipment, including safety goggles, gloves, and a
lab coat, should be worn at all times. In case of contact, flush the affected area with copious
amounts of water and seek medical attention. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.
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Conclusion

Benzyltrimethylammonium tribromide is a valuable and practical reagent for bromination
and oxidation reactions in organic synthesis. Its solid nature and stability offer significant
advantages in terms of handling and safety over traditional bromine sources. The detailed
protocols and data presented in this guide are intended to facilitate its effective and safe use in
research and development, particularly within the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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